N-Methylhernovine Lacks α-Glucosidase Inhibitory Activity Observed in Co-Isolated Phenolics
In a 2021 study of Sabia campanulata constituents, N-methylhernovine (compound 3) showed no α-glucosidase inhibitory activity in a PNPG-based in vitro assay, whereas N-feruloyltyramine (7), N-p-coumaroyltyramine (8), and quercetin (9) displayed significant inhibition [1]. This establishes a clear functional distinction within the same phytochemical extract.
| Evidence Dimension | α-glucosidase inhibition (IC50) |
|---|---|
| Target Compound Data | No activity detected |
| Comparator Or Baseline | N-feruloyltyramine (7), N-p-coumaroyltyramine (8), quercetin (9): IC50 = 6.1–38.8 µmol·L⁻¹ |
| Quantified Difference | Target inactive vs. comparators active at low micromolar range |
| Conditions | PNPG method, in vitro |
Why This Matters
Researchers targeting α-glucosidase should avoid N-methylhernovine and select phenolic amides or flavonoids from the same extract; procurement of N-methylhernovine for this purpose would be a misallocation.
- [1] Ding, T., Deng, Y., Deng, L., Li, J., & Mu, S. (2021). Chemical constituents of Sabia campanulata subsp. ritchieae and their α-glucosidase inhibitory activity. Guihaia, 41(7), 1070-1076. DOI: 10.11931/guihaia.gxzw202003003 View Source
